Cas no 2229640-26-8 (4,4-difluoropent-2-enal)

• Product Name: 4,4-difluoropent-2-enal
• CAS No: 2229640-26-8
• MF: C₅H₆F₂O
• MW: 120.097348690033
• CID: 6241847
• PubChem ID: 165642318
• Update Time: 2025-07-21

4,4-difluoropent-2-enal Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoropent-2-enal
• 2229640-26-8
• EN300-2007334

• Inchi： 1S/C5H6F2O/c1-5(6,7)3-2-4-8/h2-4H,1H3/b3-2+
• InChI Key： IDCFNRMQIFZTGV-NSCUHMNNSA-N
• SMILES： FC(/C=C/C=O)(C)F

Computed Properties

• Exact Mass: 120.03867113g/mol
• Monoisotopic Mass: 120.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 17.1Ų

Additional information on 4,4-difluoropent-2-enal

4,4-Difluoropent-2-enal (CAS No. 2229640-26-8): A Versatile Fluorinated Building Block in Modern Organic Synthesis

In the realm of fluorinated organic compounds, 4,4-difluoropent-2-enal (CAS No. 2229640-26-8) has emerged as a pivotal intermediate for pharmaceutical, agrochemical, and materials science applications. Its unique difluoroalkene moiety and α,β-unsaturated aldehyde functionality make it a sought-after reagent for constructing complex molecular architectures. This article delves into its properties, synthetic utility, and relevance to current trends like green chemistry and AI-driven drug discovery.

The CAS No. 2229640-26-8 identifies 4,4-difluoropent-2-enal as a distinct chemical entity with a molecular formula of C₅H₆F₂O. The compound’s fluorine atoms impart enhanced metabolic stability and lipophilicity, traits highly valued in medicinal chemistry. Researchers frequently search for difluorinated aldehydes or fluorinated enals to explore their reactivity in Michael additions or asymmetric catalysis, reflecting its growing role in fragment-based drug design.

Recent advancements in sustainable synthesis have spotlighted 4,4-difluoropent-2-enal as a candidate for catalyst-free reactions and biocatalytic transformations. A 2023 study highlighted its use in organofluorine chemistry to reduce reliance on heavy metals, aligning with the EPA’s Safer Choice Initiative. Such innovations address frequent queries like *"How to synthesize fluorinated compounds sustainably?"* or *"Non-toxic routes to difluoroalkenes."*

Beyond pharmaceuticals, 4,4-difluoropent-2-enal finds utility in liquid crystal materials and OLED precursors, catering to the booming demand for flexible electronics. Its conjugated system enables fine-tuning of optoelectronic properties, a hot topic in materials science forums. Searches for fluorinated OLED intermediates or high-performance polymers often lead to this compound’s derivatives.

Analytical characterization of CAS No. 2229640-26-8 typically involves NMR spectroscopy (notably ¹⁹F-NMR) and GC-MS, techniques frequently discussed in analytical chemistry communities. The compound’s boiling point (~120–125°C) and storage conditions (under inert atmosphere) are critical for lab safety, a recurring concern in research-oriented searches.

In conclusion, 4,4-difluoropent-2-enal exemplifies the synergy between fluorine chemistry and cutting-edge applications. Its adaptability to green synthesis and materials innovation ensures its prominence in both academic and industrial settings, answering the call for eco-friendly fluorination methods and multifunctional intermediates.